4-(Dimethylamino)benzene-1-sulfonyl chloride
Overview
Description
4-(Dimethylamino)benzene-1-sulfonyl chloride, also known as Dabsyl chloride, is a chromophoric labeling reagent used in High-Performance Liquid Chromatography (HPLC) for derivatizing amino acids .
Molecular Structure Analysis
The molecular structure of 4-(Dimethylamino)benzene-1-sulfonyl chloride can be represented by the InChI code:1S/C8H10ClNO2S/c1-10(2)7-3-5-8(6-4-7)13(9,11)12/h3-6H,1-2H3
. This compound has a molecular weight of 219.69 . Chemical Reactions Analysis
Dabsyl chloride reacts freely with all amino acids to form dabsyl amino acids, which are photostable and can be seen on a thin-layer chromatographic plate .Physical And Chemical Properties Analysis
4-(Dimethylamino)benzene-1-sulfonyl chloride is a powder with a melting point of 108-111°C .Scientific Research Applications
HPLC Derivatization
Dabsyl chloride is commonly used as a chromophoric labeling reagent in high-performance liquid chromatography (HPLC) for derivatizing amino acids. It reacts with all amino acids to form dabsyl amino acids, which are photostable and visible on a thin-layer chromatographic plate .
Thiamine Assay
It may be used to develop fast, accurate, and reproducible methods for thiamine assay in different food products .
Biological Sample Analysis
The compound can be used to derivatize biogenic amines, primary amino acids, melamine, hydroxyproline, and proline extracted from various biological samples before their determination using HPLC to increase detection sensitivity .
Synthesis of α-Disulfones
Benzenesulfonyl chloride derivatives are useful reagents for preparing α-disulfones, which have applications in organic synthesis .
Analytical Chemistry
It is used in analytical chemistry for the preparation of various analytical reagents and standards .
Chemical Research
The compound is available from multiple suppliers for use in chemical research, indicating its importance in various chemical synthesis and analysis processes .
Safety and Hazards
This compound is classified as dangerous with hazard statements H302, H314, H335 indicating that it is harmful if swallowed, causes severe skin burns and eye damage, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing face, hands, and any exposed skin thoroughly after handling, wearing protective gloves/clothing/eye protection/face protection, and using only outdoors or in a well-ventilated area .
Mechanism of Action
Target of Action
4-(Dimethylamino)benzene-1-sulfonyl chloride, also known as Dabsyl chloride, is primarily used as a reagent in biochemical research . Its primary targets are amino acids , peptides, and proteins .
Mode of Action
Dabsyl chloride reacts freely with all amino acids to form dabsyl amino acids . This reaction is due to the compound’s capacity to covalently bind to the substrates . It can also react with primary and secondary amines .
Biochemical Pathways
The biochemical pathways affected by Dabsyl chloride are those involving amino acids, peptides, and proteins. The compound forms dabsyl derivatives of these molecules, which can be easily detected due to their photostability .
Pharmacokinetics
Its solubility in dmf and acetonitrile suggests that it may have good bioavailability
Result of Action
The result of Dabsyl chloride’s action is the formation of dabsyl derivatives of amino acids, peptides, and proteins . These derivatives are photostable and can be easily detected, making Dabsyl chloride a useful tool in biochemical research .
properties
IUPAC Name |
4-(dimethylamino)benzenesulfonyl chloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10ClNO2S/c1-10(2)7-3-5-8(6-4-7)13(9,11)12/h3-6H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RTQAIFXZCMVBDT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=C(C=C1)S(=O)(=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10ClNO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20500734 | |
Record name | 4-(Dimethylamino)benzene-1-sulfonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20500734 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
219.69 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
19715-49-2 | |
Record name | 4-(Dimethylamino)benzene-1-sulfonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20500734 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-(dimethylamino)benzene-1-sulfonyl chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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